2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(pyridin-3-yl)acetamide

• IUPAC Name: 2-[2-[(2-fluorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C18H15FN4O2S/c19-15-6-2-1-4-12(15)11-26-18-22-14(9-17(25)23-18)8-16(24)21-13-5-3-7-20-10-13/h1-7,9-10H,8,11H2,(H,21,24)(H,22,23,25)
• InChI Key: ISTYCCDRXGYHPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NC(=CC(=O)N2)CC(=O)NC3=CN=CC=C3)F
• Molecular Formula: C18H15FN4O2S
• Molecular Weight: 370.4 g/mol

Description

2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(pyridin-3-yl)acetamide is a useful research compound. Its molecular formula is C18H15FN4O2S and its molecular weight is 370.4. The purity is usually 95%.
BenchChem offers high-quality 2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(pyridin-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(pyridin-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Compounds related to 2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(pyridin-3-yl)acetamide have demonstrated potential in cancer research. For instance, novel fluoro-substituted benzo[b]pyran compounds have shown anti-lung cancer activity at low concentrations, compared to the reference drug 5-fluorodeoxyuridine (Hammam, El-Salam, Mohamed, & Hafez, 2005). Additionally, other related compounds, including classical and nonclassical 2-amino-4-oxo-6-benzylthieno-[2,3-d]pyrimidines, have been investigated as potential thymidylate synthase inhibitors and antitumor agents (Gangjee, Qiu, & Kisliuk, 2004).

Antiallergic Agents

Some derivatives, such as N-(pyridin-4-yl)-(indol-3-yl)alkylamides, have been synthesized in the quest for novel antiallergic compounds. These have shown promising results in specific assays, indicating potential for further exploration in this area (Menciu et al., 1999).

Imaging and Diagnostic Applications

The compound has been utilized in the radiosynthesis of selective radioligands for imaging the translocator protein (18 kDa) with PET. This application is crucial in diagnosing and studying various diseases, including neurodegenerative disorders (Dollé et al., 2008).

Antitumor Evaluation

The synthesis of polyfunctionally substituted heterocyclic compounds derived from similar structures has been explored for their antitumor activities. Most of these compounds have shown high inhibitory effects on various cancer cell lines, indicating their potential as antitumor agents (Shams, Mohareb, Helal, & Mahmoud, 2010).

Thrombin Inhibition

Studies have explored the use of 2-(2-chloro-6-fluorophenyl)acetamides, which are structurally related, as potent thrombin inhibitors. These findings are significant in the context of cardiovascular diseases and blood clotting disorders (Lee et al., 2007).